Cas no 29748-10-5 (Loganetin)

Loganetin is a non-toxic natural product, which can be used in the study of multidrug-resistant gram negative bacteria infection

Loganetin structure

Product Name:Loganetin

CAS No:29748-10-5

Molecular Formula:C₁₁H₁₆O₅

Molecular Weight:228.2417

CID:264464

PubChem ID:10466307

Loganetin Properties

Names and Identifiers

- Cyclopenta[c]pyran-4-carboxylicacid, 1,4a,5,6,7,7a-hexahydro-1,6-dihydroxy-7-methyl-, methyl ester,(1R,4aS,6S,7R,7aS)-
- Loganetin
- Cyclopenta[c]pyran-4-carboxylicacid, 1,4a,5,6,7,7a-hexahydro-1,6-dihydroxy-7-methyl-, methyl e...
- Methyl (1R,4aS,6S,7R,7aS)-1,6-dihydroxy-7-methyl-1,4a,5,6,7,7a-he xahydrocyclopenta[c]pyran-4-carboxylate
- (4-Arsono-phenyl)-oxamidsaeure
- (4aS)-1c,6c-Dihydroxy-7c-methyl-(4ar,7ac
- (4aS)-1c,6c-dihydroxy-7c-methyl-(4ar,7ac)-1,4a,5,6,7,7a-hexahydro-cyclopenta[c]pyran-4-carboxylic acid methyl ester
- [(4-arsonophenyl)amino](oxo)acetic acid
- 4-Oxalamino-phenylarsonsaeure
- AC1L5D5Y
- ANTINEOPLASTIC-12627
- AR-1A8357
- Arsanilsaeure-N-oxalylsaeure
- CTK4J9597
- KST-1A6605
- loganigenin
- NSC12627
- Oxanilsaeure-arsinsaeure-(4)
- Oxanilsaeure-arsonsaeure-(4)
- Loganigenine
- Loganin aglycon
- Loganin aglycone
- Loganol
- Loganoside aglycon
- [ "Loganol" ]
- methyl (1R,4aS,6S,7R,7aS)-1,6-dihydroxy-7-methyl-1,4a,5,6,7,7a-hexahydrocyclopenta[c]pyran-4-carboxylate
- 29748-10-5
- MS-23292
- Cyclopenta[c]pyran-4-carboxylic acid, 1,4a,5,6,7,7a-hexahydro-1,6-dihydroxy-7-methyl-, methyl ester, (1R,4aS,6S,7R,7aS)-
- AC-34498
- BDBM50595028
- Loganetin - Menyanthes trifoliata (bogbean)
- CHEBI:195298
- XL170486
- CHEMBL5174883
- AKOS037515404
- HY-N3373
- SCHEMBL10042272
- CS-0024031
- 1-Epiloganetin
- METHYL (1R,4AS,6S,7R,7AS)-1,6-DIHYDROXY-7-METHYL-1H,4AH,5H,6H,7H,7AH-CYCLOPENTA[C]PYRAN-4-CARBOXYLATE
- Methyl (1R,4as,6S,7R,7ar)-1,6-dihydroxy-7-methyl-1H,4ah,5H,6H,7H,7ah-cyclopenta[c]pyran-4-carboxylic acid
- DA-54991
- methyl (1R,4aS,6S,7R,7aS)-1,6-dihydroxy-7-methyl-1,4a,5,6,7,7a-hexahydrocyclopenta(c)pyran-4-carboxylate
- C22676
- Methyl (1R,4as,6S,7R,7ar)-1,6-dihydroxy-7-methyl-1H,4ah,5H,6H,7H,7ah-cyclopenta(c)pyran-4-carboxylic acid
- +Expand
- InChIKey： XWOHZIIPBYAMJX-KHBMLBSESA-N
- Inchi： 1S/C11H16O5/c1-5-8(12)3-6-7(10(13)15-2)4-16-11(14)9(5)6/h4-6,8-9,11-12,14H,3H2,1-2H3/t5-,6+,8-,9+,11+/m0/s1
- SMILES： O1C([H])=C(C(=O)OC([H])([H])[H])[C@@]2([H])C([H])([H])[C@@]([H])([C@]([H])(C([H])([H])[H])[C@@]2([H])[C@]1([H])O[H])O[H]

Computed Properties

Exact Mass: 228.099774g/mol
Surface Charge: 0
XLogP3: 0.2
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 5
Rotatable Bond Count: 2
Monoisotopic Mass: 228.099774g/mol
Monoisotopic Mass: 228.099774g/mol
Topological Polar Surface Area: 76Å²
Heavy Atom Count: 16
Complexity: 324
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 5
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
Molecular Weight: 228.24

Experimental Properties

LogP: 0.02500
PSA: 75.99000
Boiling Point: 375.7±42.0 °C at 760 mmHg
Vapor Pressure: 0.0±1.9 mmHg at 25°C
Flash Point: 145.5±21.4 °C
Color/Form: Oil
Density: 1.3±0.1 g/cm3

Loganetin Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P002ZQM-1mg	Cyclopenta[c]pyran-4-carboxylic acid, 1,4a,5,6,7,7a-hexahydro-1,6-dihydroxy-7-methyl-, methyl ester, (1R,4aS,6S,7R,7aS)-	29748-10-5	98%	1mg	$104.00	2024-05-06
A2B Chem LLC	AB38830-1mg	Loganetin	29748-10-5	98%	1mg	$97.00	2024-04-20
Aaron	AR002ZYY-5mg	Cyclopenta[c]pyran-4-carboxylic acid, 1,4a,5,6,7,7a-hexahydro-1,6-dihydroxy-7-methyl-, methyl ester, (1R,4aS,6S,7R,7aS)-	29748-10-5	98%	5mg	$195.00
ChemScence	CS-0024031-1mg	Loganetin	29748-10-5	98.19%	1mg	$200.0	2022-04-27
Chengdu Biopurify Phytochemicals Ltd	SBP01834-100mg	Loganetin	29748-10-5	98%	100mg	$540	2023-09-20
DC Chemicals	DC12324-100 mg	Loganetin	29748-10-5	>98%	100mg	$700.0	2022-02-28
eNovation Chemicals LLC	Y1245440-1mg	Cyclopenta[c]pyran-4-carboxylic acid, 1,4a,5,6,7,7a-hexahydro-1,6-dihydroxy-7-methyl-, methyl ester, (1R,4aS,6S,7R,7aS)-	29748-10-5	98%	1mg	$500	2022-10-15
MedChemExpress	HY-N3373-1mg	Loganetin	29748-10-5	98.51%	1mg	￥450	2024-04-18
TargetMol Chemicals	T5757-5 mg	Loganetin	29748-10-5	98%	5mg	￥ 2,760
TRC	L214370-5mg	Loganetin	29748-10-5		5mg	$190.00	2023-05-18

Loganetin Suppliers

WU HAN TIAN ZHI Biotechnology Co., Ltd.

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Loganetin Related Literature

1. Index of subjects

J. Chem. Soc. Abstr. 1885 48 1325
2. Monoterpenoids

D. H. Grayson Nat. Prod. Rep. 1988 5 419
3. Traditional uses, phytochemistry, pharmacology, and toxicology of Pterocephalus hookeri (C. B. Clarke) H?eck: a review

Zhiqiang Gan,Juan Jiang,Honglin Tao,Shiying Luo,Xianli Meng,Jia Yu,Yi Zhang,Ce Tang RSC Adv. 2021 11 28761

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Purity:99%/99%/99%/99%/99%/99%

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